Cas no 114694-30-3 ((S)-2,3-Dimethyl-4-(phenylthio)-2-butanol)

• Product Name: (S)-2,3-Dimethyl-4-(phenylthio)-2-butanol
• CAS No: 114694-30-3
• MF: C₁₂H₁₈OS
• MW: 210.335722446442
• CID: 3635549
• Update Time: 2025-06-23

(S)-2,3-Dimethyl-4-(phenylthio)-2-butanol Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 2,3-dimethyl-4-(phenylthio)-, (S)-
• (S)-2,3-Dimethyl-4-(phenylthio)-2-butanol

• Inchi： 1S/C12H18OS/c1-10(12(2,3)13)9-14-11-7-5-4-6-8-11/h4-8,10,13H,9H2,1-3H3/t10-/m1/s1
• InChI Key： QSWHCLXOAPJFAP-SNVBAGLBSA-N
• SMILES： CC(C)(O)[C@H](C)CSC1=CC=CC=C1

Additional information on (S)-2,3-Dimethyl-4-(phenylthio)-2-butanol

Chemical Profile of (S)-2,3-Dimethyl-4-(phenylthio)-2-butanol (CAS No. 114694-30-3)

The compound (S)-2,3-Dimethyl-4-(phenylthio)-2-butanol, identified by its CAS number 114694-30-3, is a chiral alcohol with a unique structural framework that has garnered significant interest in the field of pharmaceutical chemistry and biomedicine. This molecule, characterized by its stereogenic center at the second carbon atom, exhibits a specific enantiomeric purity that is crucial for its potential applications in drug development and biochemical research.

The structural motif of (S)-2,3-Dimethyl-4-(phenylthio)-2-butanol consists of a butyl backbone substituted with a phenylthio group at the fourth carbon and two methyl groups at the second and third carbons. This configuration imparts distinct electronic and steric properties to the molecule, making it a valuable candidate for various synthetic transformations and biological assays. The presence of the phenylthio moiety, in particular, suggests potential interactions with biological targets such as enzymes and receptors, which are often mediated through sulfur-containing groups.

In recent years, the study of chiral auxiliaries and ligands has seen remarkable advancements, with compounds like (S)-2,3-Dimethyl-4-(phenylthio)-2-butanol playing a pivotal role in asymmetric synthesis. The enantiomerically pure nature of this compound makes it an excellent tool for catalytic processes where stereocontrol is paramount. For instance, it has been utilized in the synthesis of optically active intermediates for pharmaceuticals, where the correct stereochemistry is essential for efficacy and safety.

The pharmaceutical industry has been particularly keen on exploring new scaffolds that can be modified to yield bioactive molecules. The structural features of (S)-2,3-Dimethyl-4-(phenylthio)-2-butanol provide a versatile platform for further derivatization. Researchers have been investigating its potential as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The phenylthio group can be readily functionalized to introduce additional pharmacophores, enhancing binding affinity and selectivity.

Additionally, the compound's ability to act as a ligand in coordination chemistry has been explored. Transition metal complexes derived from (S)-2,3-Dimethyl-4-(phenylthio)-2-butanol have shown promise in catalyzing various organic transformations, including cross-coupling reactions that are fundamental in constructing complex molecular architectures. These studies highlight the compound's versatility and its potential applications beyond traditional pharmaceuticals.

Recent computational studies have also shed light on the electronic properties of (S)-2,3-Dimethyl-4-(phenylthio)-2-butanol. Density functional theory (DFT) calculations have revealed that the phenylthio group exerts a significant influence on the molecule's HOMO-LUMO gap, suggesting its potential as an electron donor or acceptor in redox reactions. This insight has opened up new avenues for designing molecules with tailored electronic characteristics for applications in materials science and nanotechnology.

In the realm of medicinal chemistry, the exploration of natural product-inspired scaffolds has led to the discovery of numerous bioactive compounds. The structural elements found in (S)-2,3-Dimethyl-4-(phenylthio)-2-butanol bear resemblance to certain metabolites produced by microorganisms, which have been historically successful in drug discovery. By leveraging such natural-inspired structures, chemists aim to identify novel therapeutic agents with improved pharmacokinetic profiles.

The synthesis of racemic mixtures is often followed by chiral resolution or enzymatic resolution to isolate the desired enantiomer. However, using pre-formed enantiopure compounds like (S)-2,3-Dimethyl-4-(phenylthio)-2-butanol can significantly streamline these processes, reducing costs and improving yields. This approach has been particularly beneficial in industrial settings where scalability and efficiency are critical.

Furthermore, the growing interest in green chemistry principles has prompted researchers to develop synthetic routes that minimize waste and hazardous byproducts. The use of readily available starting materials and environmentally benign conditions aligns well with these goals. In this context, (S)-2,3-Dimethyl-4-(phenylthio)-2-butanol serves as an excellent building block for constructing complex molecules under sustainable conditions.

In conclusion, the compound (S)-2,3-Dimethyl-4-(phenylthio)-2-butanol (CAS No. 114694-30-3) represents a fascinating example of how structural complexity can be harnessed for pharmaceutical and biochemical applications. Its unique features make it a valuable asset in synthetic chemistry, drug discovery, and materials science. As research continues to uncover new functionalities and applications for this molecule, its significance is likely to grow further within the scientific community.